N-[3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ylidene]hydroxylamine

• IUPAC Name: N-(3-propan-2-yl-3-azabicyclo[3.3.1]nonan-9-ylidene)hydroxylamine
• InChI: InChI=1S/C11H20N2O/c1-8(2)13-6-9-4-3-5-10(7-13)11(9)12-14/h8-10,14H,3-7H2,1-2H3
• InChI Key: UHONYJVJCKIJFU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CC2CCCC(C1)C2=NO
• Molecular Formula: C11H20N2O
• Molecular Weight: 196.29 g/mol

Description

“N-[3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ylidene]hydroxylamine” is a chemical compound with the molecular formula C11H20N2O. It is related to 3-(Propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-one, a compound that has been studied for its potential applications in various fields.

Synthesis Analysis

The synthesis of similar compounds has been achieved through the bridged-Ritter reactions. This method involves the reaction of a carbenium ion (usually generated in situ) with a nitrile, followed by subsequent events. The relative compositions of the products can be controlled by varying the reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string O=C1[C@@]2([H])CN(C(C)C)CC@@1CCC2. This representation provides a detailed view of the compound’s structure, including its atomic connectivity and stereochemistry.

Chemical Reactions Analysis

While specific chemical reactions involving “N-[3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ylidene]hydroxylamine” are not mentioned in the search results, the related compound 3-(Propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-one is known to participate in various reactions.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 196.29. Other physical and chemical properties such as melting point, boiling point, solubility, and stability are not specified in the search results.

Scientific Research Applications

Aerobic Alcohol Oxidation Catalysis

N-[3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ylidene]hydroxylamine derivatives, specifically hydroxylamines like ABOOL and ABHOL, have been identified as efficient catalysts for the oxidation of secondary alcohols to ketones. This process utilizes molecular oxygen in ambient air as the terminal oxidant with copper cocatalysts at room temperature. These hydroxylamines can be synthesized from commercially available materials, offering a practical approach to alcohol oxidation (Toda et al., 2023).

Reactions with Nitrogen-containing Nucleophiles

Research on 3-substituted 3-azabicyclo[3.3.1]nonan-9-ones has shown that condensation with hydroxylamine and hydrazine hydrate yields oximes, hydrazones, and azines. These findings are significant for synthesizing various nitrogen-containing compounds, potentially applicable in developing new pharmaceuticals or materials (Moskalenko & Boev, 2009).

Antimicrobial Evaluation

Novel 2-[(2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-ylidene)hydrazono]-4-phenyl-2,3-dihydrothiazoles have been synthesized and evaluated for their antibacterial and antifungal activities. This research underscores the potential of these compounds as antimicrobial agents, with some showing significant growth inhibition against selected microorganisms, presenting a promising avenue for new antimicrobial drug development (Ramachandran et al., 2011).

Antitubercular and Antibacterial Activities

A series of N′-(2r,4c-diaryl-3-azabicyclo[3.3.1]nonan-9-ylidene)pyrazine-2-carbohydrazides were synthesized and evaluated for their in vitro antitubercular activity against Mycobacterium tuberculosis H37Rv and antibacterial activity against pathogenic bacteria. Halogenated compounds, in particular, showed promising activities, highlighting the potential of these compounds in treating tuberculosis and bacterial infections (Mangalam et al., 2017).

Mechanism of Action

Mode of Action

The compound interacts with its σ2 receptor targets, leading to changes in the receptor’s activity . Several studies have presented evidence linking the σ2 receptor to potassium channels and intracellular calcium release .

Biochemical Pathways

The involvement of σ2 receptors in potassium channels and intracellular calcium release suggests that the compound may influence these pathways .

Result of Action

The molecular and cellular effects of N-[3-(propan-2-yl)-3-azabicyclo[33Its interaction with σ2 receptors suggests it may influence cellular processes regulated by these receptors, such as potassium channel activity and intracellular calcium release .